Piperidin-4-yl-(2-trifluoromethoxy-phenyl)-methanone

• Molecular Formula: C13H14F3NO2
• Molecular Weight: 273.25 g/mol
• IUPAC Name: piperidin-4-yl-[2-(trifluoromethoxy)phenyl]methanone
• InChI: InChI=1S/C13H14F3NO2/c14-13(15,16)19-11-4-2-1-3-10(11)12(18)9-5-7-17-8-6-9/h1-4,9,17H,5-8H2
• InChI Key: XGHHEDMBHOWBJY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(=O)C2=CC=CC=C2OC(F)(F)F

Description

Piperidin-4-yl-(2-trifluoromethoxy-phenyl)-methanone is a useful research compound. Its molecular formula is C13H14F3NO2 and its molecular weight is 273.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-trifluoromethoxy-benzoyl)-piperidine-1-carboxylic acid tert-butyl ester (0.5 g, 1.34 mmol, 1 eq.) in 1 mL of dichloromethane was added 10 mL of 4 N HCl in dioxane and stirred at room temperature overnight. After 18 h, the reaction mixture was concentrated and triturated with diethyl ether to give the title compound as a white solid (0.365 g, 88%). Exact mass calculated for C13H13F3N1O2 274.1. MS (ESI) m/z 274.3 (M+H)+.